Cas no 2034441-64-8 (N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 2034441-64-8
• MF: C₂₁H₂₁N₃O₄S
• MW: 411.474143743515
• CID: 5552161
• Update Time: 2025-10-24

N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[[2-(furan-2-yl)pyridin-3-yl]methyl]-4-pyrrolidin-1-ylsulfonylbenzamide
• N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide

• Inchi： 1S/C21H21N3O4S/c25-21(23-15-17-5-3-11-22-20(17)19-6-4-14-28-19)16-7-9-18(10-8-16)29(26,27)24-12-1-2-13-24/h3-11,14H,1-2,12-13,15H2,(H,23,25)
• InChI Key： KOUHJRNTQNFXPQ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CN=C1C1=CC=CO1)(=O)C1=CC=C(S(N2CCCC2)(=O)=O)C=C1

Additional information on N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide

Introduction to N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 2034441-64-8)

N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034441-64-8, represents a novel molecular entity with a unique structural framework that combines elements of furan, pyridine, and pyrrolidine moieties. The intricate arrangement of these heterocyclic rings, coupled with the presence of a sulfonyl group, positions this molecule as a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural composition of N-{[2-(furan-2-yl)pyridin-3-yl)methyl]-4-(pyrrolidine-1-sulfonyl)benzamide underscores its potential as a bioactive molecule. The furan ring, known for its ability to engage in hydrogen bonding and π-stacking interactions, contributes to the compound's solubility and binding affinity. Meanwhile, the pyridine ring introduces a nitrogen-rich environment that can interact with biological targets such as enzymes and receptors. The pyrrolidine sulfonyl moiety further enhances the molecule's pharmacophoric properties by providing a negatively charged surface for electrostatic interactions.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The scaffold of N-{[2-(furan-2-yl)pyridin-3-yl)methyl]-4-(pyrrolidine-1-sulfonyl)benzamide aligns well with current trends in medicinal chemistry, particularly in the design of molecules that modulate protein-protein interactions and enzyme activity. Its unique structural features make it an attractive candidate for further optimization towards therapeutic efficacy.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. The combination of furan and pyridine moieties has been observed to enhance penetration through the blood-brain barrier, making it an ideal candidate for central nervous system (CNS) drug development. Additionally, the presence of the pyrrolidine sulfonyl group suggests that this compound may exhibit inhibitory effects on enzymes involved in neurodegenerative processes such as Alzheimer's disease and Parkinson's disease.

Recent studies have highlighted the importance of heterocyclic compounds in drug design due to their diverse biological activities and favorable pharmacokinetic profiles. N-{[2-(furan-2-yl)pyridin-3-yl)methyl]-4-(pyrrolidine-1-sulfonyl)benzamide exemplifies this trend by incorporating multiple pharmacophoric elements that can interact with biological targets in complex ways. This complexity not only enhances binding affinity but also reduces the likelihood of off-target effects, which are critical considerations in drug development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the intricate molecular framework efficiently. These synthetic strategies highlight the compound's complexity and underscore the expertise required to produce it on a scalable basis.

In terms of biological evaluation, N-{[2-(furan-2-yl)pyridin-3-yl)methyl]-4-(pyrrolidine-1-sulfonyl)benzamide has shown promising preliminary results in cell-based assays. These studies indicate that the compound exhibits inhibitory activity against certain enzymes relevant to cancer progression and inflammation. The ability to modulate these pathways suggests that this molecule could be further developed into a therapeutic agent with applications in oncology and immunology.

The future direction of research on N-{[2-(furan-2-yl)pyridin-3-yl)methyl]-4-(pyrrolidine-1-sulfonyl)benzamide will likely focus on structure-based drug design and computational modeling to optimize its pharmacological properties. By leveraging computational tools such as molecular dynamics simulations and virtual screening, researchers can identify analogs with enhanced potency and selectivity. These efforts will be complemented by experimental validation through high-throughput screening (HTS) campaigns and mechanistic studies.

In conclusion, N-{[2-(furan-2-yl)pyridin-3-yl)methyl]-4-(pyrrolidine-1-sulfonyl)benzamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in treating neurological disorders and other diseases make it a valuable asset in the ongoing quest for novel therapeutics. As research continues to uncover new insights into its mechanism of action, this compound is poised to play a crucial role in shaping the future of drug discovery.